Cucurbitacin S
Cucurbitacin S
Cucurbitacin S is an 11-oxo steroid.
Triterpenes that derive from LANOSTEROL by a shift of the C19 methyl to the C9 position. They are found in seeds and roots of CUCURBITACEAE and other plants and are noted for intense bitterness.
Triterpenes that derive from LANOSTEROL by a shift of the C19 methyl to the C9 position. They are found in seeds and roots of CUCURBITACEAE and other plants and are noted for intense bitterness.
Brand Name:
Vulcanchem
CAS No.:
60137-06-6
VCID:
VC20875779
InChI:
InChI=1S/C30H42O6/c1-15-18(31)12-23(27(4,5)35)36-20-13-28(6)21-10-9-16-17(11-19(32)25(34)26(16,2)3)30(21,8)22(33)14-29(28,7)24(15)20/h9,11,15,17,20-21,23-24,32,35H,10,12-14H2,1-8H3/t15-,17-,20-,21+,23+,24+,28+,29-,30+/m1/s1
SMILES:
CC1C2C(CC3(C2(CC(=O)C4(C3CC=C5C4C=C(C(=O)C5(C)C)O)C)C)C)OC(CC1=O)C(C)(C)O
Molecular Formula:
C30H42O6
Molecular Weight:
498.6 g/mol
Cucurbitacin S
CAS No.: 60137-06-6
Cat. No.: VC20875779
Molecular Formula: C30H42O6
Molecular Weight: 498.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cucurbitacin S is an 11-oxo steroid. Triterpenes that derive from LANOSTEROL by a shift of the C19 methyl to the C9 position. They are found in seeds and roots of CUCURBITACEAE and other plants and are noted for intense bitterness. |
|---|---|
| CAS No. | 60137-06-6 |
| Molecular Formula | C30H42O6 |
| Molecular Weight | 498.6 g/mol |
| IUPAC Name | (1S,2S,4R,6S,9S,10R,11R,14R,15R)-17-hydroxy-6-(2-hydroxypropan-2-yl)-2,9,11,14,19,19-hexamethyl-5-oxapentacyclo[12.8.0.02,11.04,10.015,20]docosa-16,20-diene-8,13,18-trione |
| Standard InChI | InChI=1S/C30H42O6/c1-15-18(31)12-23(27(4,5)35)36-20-13-28(6)21-10-9-16-17(11-19(32)25(34)26(16,2)3)30(21,8)22(33)14-29(28,7)24(15)20/h9,11,15,17,20-21,23-24,32,35H,10,12-14H2,1-8H3/t15-,17-,20-,21+,23+,24+,28+,29-,30+/m1/s1 |
| Standard InChI Key | MBYLRWSUZLFUTO-PQNVQGKDSA-N |
| Isomeric SMILES | C[C@H]1[C@H]2[C@@H](C[C@@]3([C@@]2(CC(=O)[C@@]4([C@H]3CC=C5[C@H]4C=C(C(=O)C5(C)C)O)C)C)C)O[C@@H](CC1=O)C(C)(C)O |
| SMILES | CC1C2C(CC3(C2(CC(=O)C4(C3CC=C5C4C=C(C(=O)C5(C)C)O)C)C)C)OC(CC1=O)C(C)(C)O |
| Canonical SMILES | CC1C2C(CC3(C2(CC(=O)C4(C3CC=C5C4C=C(C(=O)C5(C)C)O)C)C)C)OC(CC1=O)C(C)(C)O |
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